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Compound of Interest

Compound Name: Gualamycin

Cat. No.: B1243600 Get Quote

Technical Support Center: Gualamycin
Disclaimer: Publicly available information on Gualamycin for mite control is limited, primarily

stemming from initial discovery research published in 1995. This guide summarizes the

available data. For detailed experimental protocols and advanced troubleshooting, further

independent research and development would be necessary.

Frequently Asked Questions (FAQs)
Q1: What is Gualamycin and what is its primary application?

Gualamycin is a novel acaricide, a substance used to control mites. It was originally isolated

from the culture broth of Streptomyces sp. NK11687.[1][2] Its primary application is as a

pesticide for controlling mite populations.

Q2: What is the reported efficacy of Gualamycin against mites?

Early research demonstrated that Gualamycin exhibits 100% acaricidal activity at a

concentration of 250 μg/ml.[1][2] This efficacy was observed against both dicofol-sensitive and

dicofol-resistant mite strains, suggesting a different mode of action than dicofol.[1][2][3]

Q3: Is there a recommended dosage for different mite species or infestation levels?

Currently, there is no publicly available data on optimized dosages of Gualamycin for specific

mite species, infestation levels, or environmental conditions. The only documented effective
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concentration is 250 μg/ml from the initial study.[1][2][4][5] Further dose-response studies

would be required to determine optimal application rates.

Q4: What is the mechanism of action of Gualamycin?

The specific biochemical mechanism of action for Gualamycin in mites has not been detailed

in the available literature. The fact that it is effective against mites resistant to dicofol, which

targets glutamate-gated chloride channels, suggests a different molecular target.[1][2][3]

Q5: Are there established experimental protocols for working with Gualamycin?

Detailed experimental protocols for Gualamycin application, formulation, and safety are not

extensively documented in public sources. The original discovery involved purification from a

culture broth via column chromatography.[1][2] Researchers would need to develop specific

protocols based on their experimental goals and standard acaricide testing methodologies.

Quantitative Data Summary
The following table summarizes the key quantitative data available for Gualamycin.

Parameter Value Source

Effective Concentration 250 μg/ml [1][2][4][5]

Acaricidal Activity 100% [1][2]

Affected Mite Types
Dicofol-sensitive and Dicofol-

resistant mites
[1][2][3]

Experimental Workflow
The following diagram illustrates a generalized workflow for the discovery and initial efficacy

testing of a novel acaricide like Gualamycin, based on the description of its isolation.
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Caption: Generalized workflow for the discovery and preliminary screening of Gualamycin.
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Note: This technical support guide is based on limited historical data. For current research and

development, it is crucial to conduct thorough literature reviews for any new findings and to

perform independent experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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